Cas no 110915-29-2 ((2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid)

• Product Name: (2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid
• CAS No: 110915-29-2
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5249981
• Update Time: 2025-06-13

(2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid
• (2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoicacid
• 2-Propenoic acid, 3-[4-(dimethylamino)phenyl]-2-fluoro-, (Z)- (9CI)

• Inchi： 1S/C11H12FNO2/c1-13(2)9-5-3-8(4-6-9)7-10(12)11(14)15/h3-7H,1-2H3,(H,14,15)/b10-7-
• InChI Key： CBOUHRJOFHUJGI-YFHOEESVSA-N
• SMILES： F/C(/C(=O)O)=C\C1C=CC(=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5

Additional information on (2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid

Introduction to (2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic Acid (CAS No. 110915-29-2)

(2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid, with the CAS number 110915-29-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of fluorinated enoic acids, which are known for their diverse biological activities and potential applications in drug development. The presence of a fluoro substituent and a dimethylamino group in its structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>structure of (2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid features a conjugated system consisting of an aromatic ring connected to an α,β-unsaturated carboxylic acid moiety. This conjugation enhances the compound's reactivity and allows for various functionalization strategies, which are crucial in medicinal chemistry. The< strong>dimethylamino group not only influences the compound's solubility and stability but also serves as a handle for further chemical modifications, such as nucleophilic additions or substitutions.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate metabolic pathways and improve pharmacokinetic properties. The< strong>fluoro atom, being electronegative, can influence the electronic distribution within the molecule, leading to enhanced binding affinity to biological targets. This property has been exploited in the development of various therapeutic agents, including antiviral and anticancer drugs. The< strong>enoic acid moiety, on the other hand, is a versatile scaffold that can be incorporated into more complex structures through condensation reactions or as a precursor for heterocyclic compounds.

Recent studies have highlighted the potential of (2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid as a building block in the synthesis of novel pharmacophores. For instance, researchers have demonstrated its utility in constructing peptidomimetics that mimic the activity of natural bioactive peptides. These peptidomimetics often exhibit improved stability and bioavailability compared to their peptide counterparts, making them attractive candidates for drug development. The< strong>fluoro atom in this compound also plays a crucial role in enhancing the metabolic stability of these peptidomimetics by resisting hydrolysis.

The< strong>dimethylamino group in (2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid has been shown to interact with various biological targets through hydrogen bonding or ionic interactions. This property has been leveraged in the design of ligands for enzyme inhibition or receptor binding studies. For example, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in inflammatory pathways. The< strong>enoic acid moiety can also be functionalized to introduce additional pharmacophoric elements, such as hydroxyl or carboxyl groups, which can further modulate biological activity.

In addition to its applications in drug development, (2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid has found utility in materials science and agrochemical research. Its ability to participate in various chemical reactions makes it a valuable intermediate for synthesizing polymers with specific properties or for developing novel agrochemicals that target pests more effectively. The< strong>fluoro atom's influence on electronic properties has also been explored in the design of organic semiconductors and light-emitting diodes (LEDs), where precise control over molecular geometry and electronic structure is essential.

The synthesis of (2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid typically involves multi-step organic reactions, starting from commercially available precursors such as 4-dimethylaminobenzaldehyde or 4-dimethylaminostyrene. Key steps include condensation reactions with fluorinated acetic acid derivatives followed by dehydration to form the enone structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic resolutions, have been employed to enhance yield and purity.

The< strong>purity and< strong>quality of (2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid are critical for its intended applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely used to confirm structural integrity and assess impurity profiles. These methods ensure that the compound meets the stringent requirements for pharmaceutical use or further research.

In conclusion, (2Z)-3-[4-(Dimethylamino)phenyl]-2-fluoroprop-2-enoic acid is a versatile and highly functionalized compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while its< strong>fluoro,< strong[dimethylamino], and< strong>enoic acid moieties provide numerous opportunities for further chemical manipulation. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.